4-[(4-Chloropyrazol-1-yl)methyl]-2-(furan-2-yl)-1,3-thiazole

• IUPAC Name: 4-[(4-chloropyrazol-1-yl)methyl]-2-(furan-2-yl)-1,3-thiazole
• InChI: InChI=1S/C11H8ClN3OS/c12-8-4-13-15(5-8)6-9-7-17-11(14-9)10-2-1-3-16-10/h1-5,7H,6H2
• InChI Key: PZYRHEPCDJWFJW-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NC(=CS2)CN3C=C(C=N3)Cl
• Molecular Formula: C11H8ClN3OS
• Molecular Weight: 265.72 g/mol

Description

4-[(4-Chloropyrazol-1-yl)methyl]-2-(furan-2-yl)-1,3-thiazole is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-[(4-Chloropyrazol-1-yl)methyl]-2-(furan-2-yl)-1,3-thiazole is not well understood. However, studies have shown that the compound interacts with various enzymes and proteins in the body, leading to the observed biological effects.
Biochemical and Physiological Effects:
The compound has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that it inhibits the growth of cancer cells, reduces inflammation, and exhibits antimicrobial activity. In vivo studies have also shown that it exhibits anti-inflammatory and anti-cancer effects.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments, including its ease of synthesis, stability, and low toxicity. However, it also has limitations, such as its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on 4-[(4-Chloropyrazol-1-yl)methyl]-2-(furan-2-yl)-1,3-thiazole. These include further studies on its mechanism of action, optimization of its synthesis, and development of new derivatives with improved biological activity. Additionally, the compound's potential applications in agriculture and material science warrant further investigation.
In conclusion, 4-[(4-Chloropyrazol-1-yl)methyl]-2-(furan-2-yl)-1,3-thiazole is a compound with promising applications in various fields. Its ease of synthesis, stability, and low toxicity make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and to optimize its synthesis and biological activity.

Synthesis Methods

The synthesis of 4-[(4-Chloropyrazol-1-yl)methyl]-2-(furan-2-yl)-1,3-thiazole involves the reaction of 4-chloropyrazole, furan-2-carbaldehyde, and thiourea in the presence of a suitable catalyst. The reaction yields a yellowish solid which can be purified through recrystallization.

Scientific Research Applications

The compound has been extensively studied for its potential applications in various fields including medicinal chemistry, agriculture, and material science. In medicinal chemistry, the compound has been found to possess anti-inflammatory, anti-cancer, and anti-microbial properties. In agriculture, it has been used as a fungicide and insecticide, while in material science, it has been used as a precursor for the synthesis of various organic compounds.